Cas no 6314-41-6 ( )

  structure
  structure
Product Name: 
CAS No:6314-41-6
MF:C15H11ClOS
MW:274.765241861343
CID:958828
PubChem ID:237072
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-benzothiophen-2-yl-(4-chlorophenyl)methanol
    • 1-benzothiophen-2-yl(4-chlorophenyl)methanol
    • a-(2-benzo[b]thienyl)-4-chlorobenzyl alcohol
    • AC1L5XZT
    • AC1Q3NG2
    • AR-1C1617
    • benzo[b]thiophen-2-yl-(4-chloro-phenyl)-methanol
    • Benzo[b]thiophen-2-yl-(4-chlor-phenyl)-methanol
    • CTK5B7769
    • NSC40285
    • SureCN6956984
    • 6314-41-6
    • AKOS017420381
    • DTXSID30285045
    • SCHEMBL6956984
    • 69866-16-6
    • (1-Benzothiophen-2-yl)(4-chlorophenyl)methanol
    • alpha-(2-benzo[b]thienyl)-4-chlorobenzyl alcohol
    • SJODJLVUCGCPHD-UHFFFAOYSA-N
    • NSC-40285
    • DTXSID80990137
    •  
    • Inchi: 1S/C15H11ClOS/c16-12-7-5-10(6-8-12)15(17)14-9-11-3-1-2-4-13(11)18-14/h1-9,15,17H
    • InChI Key: SJODJLVUCGCPHD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1=CC2C=CC=CC=2S1)O

Computed Properties

  • Exact Mass: 274.02203
  • Monoisotopic Mass: 274.0219138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • PSA: 20.23
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